Cas no 51838-03-0 (Acetamide, 2-cyano-N-octadecyl-)
51838-03-0 structure
Product Name:Acetamide, 2-cyano-N-octadecyl-
CAS No:51838-03-0
MF:C21H40N2O
MW:336.555106163025
CID:361268
PubChem ID:54197177
Update Time:2025-04-19
Acetamide, 2-cyano-N-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, 2-cyano-N-octadecyl-
- 2-cyano-N-octadecylacetamide
- DTXSID40709707
- 51838-03-0
- SCHEMBL1961539
-
- Inchi: 1S/C21H40N2O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-20-23-21(24)18-19-22/h2-18,20H2,1H3,(H,23,24)
- InChI Key: PMQQORVHSUUEMP-UHFFFAOYSA-N
- SMILES: O=C(CC#N)NCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 336.3143
- Monoisotopic Mass: 336.314063904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 52.9Ų
Experimental Properties
- PSA: 52.89
Acetamide, 2-cyano-N-octadecyl- Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
51838-03-0 (Acetamide, 2-cyano-N-octadecyl-) Related Products
- 15029-38-6(2-cyano-N-cyclohexylacetamide)
- 39488-46-5(2-cyano-N-pentylacetamide)
- 85987-88-8(2-cyano-N-hexadecylacetamide)
- 39581-22-1(2-cyano-N-octylacetamide)
- 52493-38-6(2-cyano-N-heptylacetamide)
- 15112-75-1(2-Cyano-N-cyclopentyl-acetamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk